Cas no 2137557-97-0 (Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate)

• Product Name: Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate
• CAS No: 2137557-97-0
• MF: C₁₀H₁₁BrF₂O₂S
• MW: 313.15894818306
• CID: 6411779
• PubChem ID: 165792420
• Update Time: 2025-06-13

Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-716665
• ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate
• 2137557-97-0
• Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate

• Inchi： 1S/C10H11BrF2O2S/c1-3-15-9(14)8-6(4-7(11)16-8)5-10(2,12)13/h4H,3,5H2,1-2H3
• InChI Key： BMWNEZIOSWBVSO-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)OCC)S1)CC(C)(F)F

Computed Properties

• Exact Mass: 311.96312g/mol
• Monoisotopic Mass: 311.96312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 54.5Ų

Additional information on Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate

Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate (CAS No. 2137557-97-0): A Comprehensive Overview

Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate, identified by its CAS number 2137557-97-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This compound belongs to the thiophene family, which is renowned for its diverse biological activities and structural versatility. The presence of bromine and difluoropropyl substituents in its molecular structure enhances its potential as a building block in synthetic chemistry, particularly in the development of novel therapeutic agents.

The< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate molecule exhibits a unique combination of functional groups that make it a valuable intermediate in organic synthesis. The ester group at the 2-position of the thiophene ring provides a reactive site for further functionalization, while the bromine atom at the 5-position offers a handle for cross-coupling reactions. Additionally, the 2,2-difluoropropyl side chain contributes to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design.

In recent years, there has been growing interest in thiophene derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate, with its tailored structure, has shown promise in several preclinical studies as a precursor for developing novel pharmacological agents.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate structure, researchers have been able to develop potent inhibitors that target specific kinases. These inhibitors have demonstrated significant efficacy in preclinical models and are being evaluated in clinical trials for their therapeutic potential.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting these processes with small molecules can be an effective strategy for antiviral therapy. The< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate has been used as a scaffold to design molecules that interfere with viral replication cycles. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory activity against several viruses, including herpesviruses and flaviviruses.

The< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate also finds applications in agrochemical research. Its structural features make it a suitable candidate for developing new pesticides and herbicides. These compounds are essential for protecting crops from pests and diseases, thereby ensuring food security. Researchers have leveraged the reactivity of the< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate to create novel agrochemicals that are more effective and environmentally friendly compared to traditional formulations.

The synthesis of< strong>Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate involves multi-step organic reactions that highlight its complexity and synthetic utility. The process typically begins with the preparation of a brominated thiophene derivative followed by introduction of the difluoropropyl group via a Grignard reaction or similar method. The final step involves esterification to yield the desired product. This synthetic route showcases the compound's versatility as a synthetic intermediate and its potential for further derivatization.

In conclusion, Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate (CAS No. 2137557-97-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it a valuable building block for developing novel therapeutic agents and pesticides. As research continues to uncover new applications for thiophene derivatives, compounds like Ethyl 5-bromo-3-(2,2-difluoropropyl)thiophene-2-carboxylate are poised to play a crucial role in advancing scientific innovation and addressing global challenges.